Cas no 955826-06-9 (N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide)

• Product Name: N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide
• CAS No: 955826-06-9
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 6064465
• PubChem ID: 16848169
• Update Time: 2025-10-28

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide
• F2462-0155
• 955826-06-9
• AKOS024650197

• Inchi： 1S/C15H14N2O2S/c1-10-7-11(3-4-13(10)19-2)8-14(18)17-15-12(9-16)5-6-20-15/h3-7H,8H2,1-2H3,(H,17,18)
• InChI Key： YBYDOFKRWKHCQD-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)CC1=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 286.07759887g/mol
• Monoisotopic Mass: 286.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.4Ų

Additional information on N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

Research Briefing on N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide (CAS: 955826-06-9)

N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide (CAS: 955826-06-9) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and phenylacetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The compound's structural features, including the cyanothiophene and methoxy-methylphenyl groups, contribute to its bioactivity. Research indicates that it may interact with specific biological targets, such as enzymes or receptors, making it a candidate for further investigation in drug discovery. The presence of the cyano group enhances its binding affinity, while the methoxy and methyl substitutions on the phenyl ring may influence its pharmacokinetic properties.

Recent publications have explored the synthesis and optimization of N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide. One study highlighted its potential as an inhibitor of a key enzyme involved in inflammatory pathways, suggesting its applicability in treating chronic inflammatory diseases. Another study investigated its role in modulating cellular signaling pathways, with implications for cancer therapy. These findings underscore the compound's versatility and therapeutic potential.

In vitro and in vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. For instance, in cell-based assays, it demonstrated selective inhibition of target proteins at low micromolar concentrations. Animal models have shown favorable bioavailability and minimal toxicity, supporting its advancement to further preclinical studies. However, challenges such as metabolic stability and formulation optimization remain to be addressed.

The future direction for research on N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide includes structural modifications to enhance its potency and selectivity, as well as comprehensive toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. This compound represents a promising avenue for the discovery of novel therapeutics, particularly in areas with unmet medical needs.

In conclusion, N-(3-cyanothiophen-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide (CAS: 955826-06-9) is a compound of significant interest in the chemical biology and pharmaceutical sectors. Its unique structure and demonstrated bioactivity make it a valuable candidate for further research and development. Continued exploration of its pharmacological properties and therapeutic applications will be crucial in realizing its full potential.